2-(4-methoxy-3-nitrophenyl)propanoic acid

• IUPAC Name: 2-(4-methoxy-3-nitrophenyl)propanoic acid
• InChI: InChI=1S/C10H11NO5/c1-6(10(12)13)7-3-4-9(16-2)8(5-7)11(14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key: GRBFYFXFCNQXLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)OC)[N+](=O)[O-])C(=O)O
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol
• CAS No.: 59346-79-1

Description

2-(4-methoxy-3-nitrophenyl)propanoic acid is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.23g of 2-(4-methoxyphenyl)propionic acid was added gradually under cooling in a mixture of 27.5g of nitric acid and 19.9g of sulfuric acid. After the mixture was stirred at -10° C to -5° C for 6 hours, the mixture was poured into ice-water. The thus obtained oily substance was extracted with ethyl acetate. The extract was dried over magnesium sulfate and distilled off. The residue was purified by means of silica gel chromatography to give the object compound having m.p. 89° - 90° C in a yield of 5.0g (76%).